Cas no 1286711-12-3 (ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate)

• Product Name: ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate
• CAS No: 1286711-12-3
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• MDL: MFCD32692436
• CID: 5673053
• PubChem ID: 155821618
• Update Time: 2025-05-20

ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26667548
• ethyl 2-({2-[4-(tert-butoxy)phenyl]ethyl}amino)acetate
• 1286711-12-3
• Ethyl 2-[2-[4-[(2-methylpropan-2-yl)oxy]phenyl]ethylamino]acetate
• Glycine, N-[2-[4-(1,1-dimethylethoxy)phenyl]ethyl]-, ethyl ester
• ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate

• MDL： MFCD32692436
• Inchi： 1S/C16H25NO3/c1-5-19-15(18)12-17-11-10-13-6-8-14(9-7-13)20-16(2,3)4/h6-9,17H,5,10-12H2,1-4H3
• InChI Key： XPEVIVWQGICUJJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCNCC(=O)OCC)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 378.1±27.0 °C(Predicted)
• pka: 7.51±0.20(Predicted)

Additional information on ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate

Ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate: A Comprehensive Overview

Ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate, identified by the CAS number 1286711-12-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The name itself is a testament to its complex molecular architecture, incorporating elements such as the tert-butoxy group and ethyl ester functionality.

The synthesis of ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate involves a series of well-established organic reactions, including nucleophilic substitution and esterification processes. The presence of the tert-butoxy group in the molecule contributes to its stability and solubility properties, making it an ideal candidate for various chemical transformations. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic profiles of bioactive molecules, underscoring the potential utility of this compound in medicinal chemistry.

One of the most notable aspects of ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound as a key precursor in the development of novel kinase inhibitors and GPCR modulators. These applications are supported by its ability to undergo further functionalization at multiple sites within its structure, enabling the creation of diverse pharmacophores with tailored biological activities.

Recent advancements in computational chemistry have also shed light on the electronic properties and conformational flexibility of ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate. Molecular modeling studies have revealed that the compound exhibits a favorable balance between hydrophilic and hydrophobic characteristics, which is critical for its interaction with biological targets. Furthermore, these studies have provided insights into the potential binding modes of this compound with various enzymes and receptors, paving the way for its use in rational drug design.

In terms of analytical characterization, ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate has been extensively studied using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have not only confirmed its molecular structure but also provided valuable information about its stereochemical properties. Such data are essential for ensuring the quality and consistency of this compound when used in research or industrial settings.

Looking ahead, ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate holds promise for further exploration in areas such as combinatorial chemistry and high-throughput screening. Its modular structure allows for easy diversification through substitution at various positions, enabling researchers to generate libraries of related compounds with varying biological activities. This versatility positions it as a valuable tool in both academic and industrial research environments.

In conclusion, ethyl 2-({2-4-(tert-butoxy)phenylethyl}amino)acetate (CAS No. 1286711-12-3) is a multifaceted compound with significant potential in synthetic chemistry and drug discovery. Its unique structural features, coupled with recent advances in chemical research, highlight its importance as a building block for developing innovative therapeutic agents. As ongoing studies continue to uncover new applications and insights into this compound's properties, it is poised to play an increasingly prominent role in the advancement of modern medicine.